Cas no 1461713-48-3 (cyclobutyl 6-chloro-2-cyclobutoxypyridine-3-carboxylate)

• Product Name: cyclobutyl 6-chloro-2-cyclobutoxypyridine-3-carboxylate
• CAS No: 1461713-48-3
• MF: C₁₄H₁₆ClNO₃
• MW: 281.734743118286
• CID: 5160774
• PubChem ID: 75480634
• Update Time: 2025-07-20

cyclobutyl 6-chloro-2-cyclobutoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-chloro-2-(cyclobutyloxy)-, cyclobutyl ester
• cyclobutyl 6-chloro-2-cyclobutoxypyridine-3-carboxylate

• Inchi： 1S/C14H16ClNO3/c15-12-8-7-11(14(17)19-10-5-2-6-10)13(16-12)18-9-3-1-4-9/h7-10H,1-6H2
• InChI Key： BCBDSKVPGJIOCO-UHFFFAOYSA-N
• SMILES： C1(OC2CCC2)=NC(Cl)=CC=C1C(OC1CCC1)=O

Additional information on cyclobutyl 6-chloro-2-cyclobutoxypyridine-3-carboxylate

Introduction to Cyclobutyl 6-chloro-2-cyclobutoxypyridine-3-carboxylate (CAS No. 1461713-48-3)

Cyclobutyl 6-chloro-2-cyclobutoxypyridine-3-carboxylate, with the chemical formula corresponding to its CAS number 1461713-48-3, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this molecule, particularly the presence of a cyclobutyl group and a pyridine ring, make it a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>cyclobutyl moiety in Cyclobutyl 6-chloro-2-cyclobutoxypyridine-3-carboxylate contributes to the steric and electronic properties of the molecule, influencing its interactions with biological targets. This structural unit is known for its stability and ability to engage in various non-covalent interactions, such as hydrogen bonding and van der Waals forces, which are crucial for the design of high-affinity ligands. The< strong>pyridine ring, on the other hand, is a common pharmacophore in many bioactive compounds, offering opportunities for further functionalization and derivatization to enhance pharmacological properties.

In recent years, there has been a growing interest in the development of novel pyridine-based compounds for their therapeutic potential. The< strong>6-chloro substituent on the pyridine ring in this compound adds another layer of complexity, influencing both its reactivity and biological activity. Chloro-substituted pyridines are known to exhibit a wide range of biological effects, including antimicrobial, antiviral, and anti-inflammatory properties. The< strong>2-cyclobutoxypyridine part of the molecule further enhances its potential as a lead compound in drug discovery efforts.

The carboxylate group at the 3-position of the pyridine ring in Cyclobutyl 6-chloro-2-cyclobutoxypyridine-3-carboxylate provides a site for further chemical modifications, such as esterification or amidation, which can be tailored to optimize solubility, bioavailability, and metabolic stability. These modifications are essential steps in the development of novel pharmaceutical agents, where fine-tuning of molecular properties can significantly impact efficacy and safety profiles.

Recent studies have highlighted the importance of cycloalkyl-substituted pyridines in medicinal chemistry. Compounds with cycloalkyl groups have shown promise in various therapeutic areas due to their unique pharmacokinetic profiles and improved binding affinities. For instance, studies have demonstrated that cyclopropyl and cyclobutyl derivatives can enhance receptor binding by stabilizing specific conformational states of target proteins. This concept has been particularly relevant in the development of kinase inhibitors and other enzyme-targeted therapeutics.

The< strong>cyclobutyl 6-chloro-2-cyclobutoxypyridine-3-carboxylate molecule has been investigated for its potential role in modulating biological pathways associated with various diseases. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in cancer progression and inflammation. The ability to modulate these pathways is crucial for developing targeted therapies that can address specific disease mechanisms without causing broadside effects.

In conclusion, Cyclobutyl 6-chloro-2-cyclobutoxypyridine-3-carboxylate (CAS No. 1461713-48-3) represents a promising scaffold for further exploration in pharmaceutical research. Its unique structural features offer opportunities for diverse chemical modifications and biological evaluations, making it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts.